N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide

• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol
• IUPAC Name: N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide
• InChI: InChI=1S/C20H22N2O/c1-14(2)20(23)22(3)19(15-9-5-4-6-10-15)17-13-21-18-12-8-7-11-16(17)18/h4-14,19,21H,1-3H3
• InChI Key: FNNOWYKYJIUIGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C)C(C1=CC=CC=C1)C2=CNC3=CC=CC=C32

Description

N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide is a compound belonging to the class of indole derivatives. Indoles are significant heterocyclic systems found in natural products and drugs, playing a crucial role in cell biology . This compound is of interest due to its potential biological activities and applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of indole derivatives often involves the Fischer indole synthesis, which uses phenylhydrazine and ketones under acidic conditions . For N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide, a one-pot, three-component Fischer indolisation–N-alkylation method can be employed. This procedure is rapid, operationally straightforward, and generally high yielding .

Industrial Production Methods: Industrial production methods for indole derivatives typically involve large-scale Fischer indole synthesis, utilizing readily available starting materials such as aryl hydrazines, ketones, and alkyl halides . The process is optimized for efficiency in terms of time, cost, yield, and energy consumption.

Chemical Reactions Analysis

Types of Reactions: N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide undergoes various chemical reactions, including:

Oxidation: Indole derivatives can be oxidized to form indoxyls and isatins.

Reduction: Reduction reactions can convert indoles to indolines.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic reagents like halogens and nitro compounds are employed under acidic or basic conditions.

Major Products Formed:

Oxidation: Indoxyls and isatins.

Reduction: Indolines.

Substitution: Halogenated or nitrated indoles.

Scientific Research Applications

N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as an anticancer, antiviral, and antimicrobial agent.

Medicine: Explored for its role in drug development, particularly in targeting specific biological pathways.

Industry: Utilized in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide involves its interaction with molecular targets and pathways:

Molecular Targets: The compound binds to specific receptors and enzymes, influencing cellular processes.

Pathways Involved: It can induce cell apoptosis, arrest cells in the G2/M phase, and inhibit polymerization of tubulin, similar to colchicine.

Comparison with Similar Compounds

• N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide
• N-(1H-indol-3-ylmethyl)-N-methylamine

Comparison: N-[1H-indol-3-yl(phenyl)methyl]-N,2-dimethylpropanamide is unique due to its specific substitution pattern on the indole ring, which imparts distinct biological activities and chemical reactivity . Compared to similar compounds, it may exhibit different pharmacological profiles and synthetic accessibility .